Cas no 175359-18-9 (1,3-Benzenediol, 2,4,6-trifluoro-)

• Product Name: 1,3-Benzenediol, 2,4,6-trifluoro-
• CAS No: 175359-18-9
• MF: C₆H₃F₃O₂
• MW: 164.082032442093
• CID: 112023
• Update Time: 2024-01-24

1,3-Benzenediol, 2,4,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2,4,6-trifluoro-
• 1,3-Benzenediol, 2,4,6-trifluoro-
• 2,4,6-trifluorobenzene-1,3-diol

• Inchi： 1S/C6H3F3O2/c7-2-1-3(8)6(11)4(9)5(2)10/h1,10-11H
• InChI Key： IOMXPJKHTSVFGV-UHFFFAOYSA-N
• SMILES： C1(O)=C(F)C=C(F)C(O)=C1F

Computed Properties

• Exact Mass: 164.00849
• Monoisotopic Mass: 164.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46